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Compound of Interest

Compound Name: 2-Ethylbenzaldehyde

Cat. No.: B125284

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Ethylbenzaldehyde (CoH100) is an aromatic aldehyde characterized by an ethyl group at the
ortho position of the benzaldehyde scaffold. With a molecular weight of approximately 134.18
g/mol , this compound serves as a versatile intermediate in organic synthesis.[1][2] Its utility
spans various fields, including the fragrance industry and, more significantly for this guide, as a
building block in the synthesis of potentially bioactive molecules and pharmaceutical
intermediates.[3] This document provides a comprehensive overview of the physicochemical
properties, spectroscopic data, synthesis methodologies, and known applications of 2-
ethylbenzaldehyde, with a particular focus on its relevance to drug discovery and
development.

Physicochemical and Spectroscopic Data

A summary of the key physical, chemical, and spectroscopic properties of 2-
Ethylbenzaldehyde is presented below for easy reference and comparison.

Table 1: Physicochemical Properties of 2-
Ethylbenzaldehyde
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Property Value Reference
Molecular Formula CoH100 [A1121I51161[ 7]
Molecular Weight 134.17 g/mol [5]
134.18 g/mol [4][L]2]03]
134.1751 g/mol
CAS Number 22927-13-5 [4][1][3]
Appearance (.Zletdr colorless to light yellow 7]

liquid
Density 1.02 g/mL at 25 °C [11[3]
Boiling Point 212 °C [1][3]
Refractive Index (n20/D) 1.538 [11[3]

Solubility

Sparingly soluble in water;

soluble in organic solvents.

Table 2: Spectroscopic Data for 2-Ethylbenzaldehyde
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Spectroscopic Technique

Key Data Points

Reference

Mass Spectrometry (GC-MS)

m/z Top Peak: 133; m/z 2nd

Highest: 134; m/z 3rd Highest:

105

[1]

Infrared (IR) Spectroscopy

Conforms to standard

spectrum for the compound.

[7]

1H NMR Spectroscopy

Data for analogous
compounds suggest
characteristic peaks for
aldehydic, aromatic, and ethyl

protons.

13C NMR Spectroscopy

Data for analogous
compounds suggest a
characteristic peak for the
carbonyl carbon around 190-

215 ppm.

Synthesis of 2-Ethylbenzaldehyde: Experimental

Protocol

The synthesis of 2-ethylbenzaldehyde can be achieved through the oxidation of 2-ethylbenzyl

alcohol. This method offers a direct and efficient route to the desired aldehyde. Below is a

representative experimental protocol.

Oxidation of 2-Ethylbenzyl Alcohol

Materials:

o 2-Ethylbenzyl alcohol

¢ Pyridinium chlorochromate (PCC) or other suitable oxidizing agent (e.g., activated

Manganese Dioxide)

¢ Anhydrous dichloromethane (DCM)
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 Silica gel

e Anhydrous magnesium sulfate

o Standard laboratory glassware for organic synthesis
Procedure:

 In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 2-
ethylbenzyl alcohol in anhydrous dichloromethane.

 To this stirred solution, add pyridinium chlorochromate (PCC) in one portion. The amount of
PCC should be in slight excess (e.g., 1.5 equivalents) relative to the alcohol.

» Allow the reaction mixture to stir at room temperature. Monitor the progress of the reaction
by Thin Layer Chromatography (TLC) until the starting material is consumed.

e Upon completion, dilute the reaction mixture with diethyl ether and pass it through a short
plug of silica gel to remove the chromium salts.

e Wash the silica gel plug with additional diethyl ether.

« Combine the organic filtrates and wash sequentially with a saturated aqueous solution of
sodium bicarbonate, water, and brine.

» Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent
under reduced pressure using a rotary evaporator.

e The crude 2-ethylbenzaldehyde can be purified by vacuum distillation or column
chromatography on silica gel to yield the final product.

Workflow for the Synthesis of 2-Ethylbenzaldehyde
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Start: 2-Ethylbenzyl Alcohol in DCM

l

Add Pyridinium Chlorochromate (PCC)

l

Stir at Room Temperature

l

Monitor by TLC

eaction Complete

Work-up:
- Dilute with Diethyl Ether
- Filter through Silica Gel

l

Wash with:
- NaHCO3 (aq)
- Water
- Brine

:

Dry over MgS0O4

l

Concentrate in vacuo

l

Purify by Vacuum Distillation
or Column Chromatography

End Product: 2-Ethylbenzaldehyde
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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